Cas no 1071400-62-8 (2-({5-(1-Naphthylamino)methyl-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide)

• Product Name: 2-({5-(1-Naphthylamino)methyl-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide
• CAS No: 1071400-62-8
• MF: C₂₁H₂₀N₆OS
• MW: 404.488101959229
• MDL: MFCD11696420
• CID: 1068524
• PubChem ID: 25219140
• Update Time: 2025-10-21

2-({5-(1-Naphthylamino)methyl-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-({5-[(1-Naphthylamino)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide
• 2-({5-[(naphthalen-1-ylamino)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetohydrazide
• 2-[(5-{[(naphthalen-1-yl)amino]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 2-((5-[(1-Naphthylamino)methyl]-4-phenyl-4h-1,2,4-triazol-3-yl)thio)acetohydrazide
• 2-({5-[(naphthalen-1-ylamino)methyl]-4-phenyl-1,2,4-triazol-3-yl}sulfanyl)acetohydrazide
• STK502846
• MFCD11696420
• CS-0335480
• LS-01439
• 1071400-62-8
• AKOS002657589
• 2-[[5-[(naphthalen-1-ylamino)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• SB86615
• 2-((5-((Naphthalen-1-ylamino)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• ALBB-003999
• 2-({5-(1-Naphthylamino)methyl-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide

• MDL： MFCD11696420
• Inchi： 1S/C21H20N6OS/c22-24-20(28)14-29-21-26-25-19(27(21)16-9-2-1-3-10-16)13-23-18-12-6-8-15-7-4-5-11-17(15)18/h1-12,23H,13-14,22H2,(H,24,28)
• InChI Key： BRGQMPHTCCUBKP-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(CNC2=CC=CC3C=CC=CC2=3)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 404.14193046g/mol
• Monoisotopic Mass: 404.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-({5-(1-Naphthylamino)methyl-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide

Compound CAS No. 1071400-62-8: 2-({5-(1-Naphthylamino)methyl-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetohydrazide

The compound with CAS No. 1071400-62-8, known as 2-{[5-(1-naphthylamino)methyl-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a triazole ring system, a naphthyl group, and a thioacetohydrazide moiety. The triazole ring is a key structural element in this compound, contributing to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of naphthyl groups in enhancing the pharmacokinetic properties of drugs. The presence of the naphthylamino group in this compound suggests potential applications in drug design, particularly in targeting specific biological pathways. The triazole ring system, on the other hand, is known for its ability to form strong hydrogen bonds and metal coordination complexes, making it a valuable component in medicinal chemistry.

The thioacetohydrazide moiety in this compound adds another layer of functionality. Thioacetohydrazides are known for their role in the synthesis of various bioactive molecules, including antitumor agents and antibiotics. Recent research has explored the use of such moieties in the development of targeted drug delivery systems, where they can serve as linkers or carriers for therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the triazole ring via a click chemistry approach, followed by the introduction of the naphthylamino group and the thioacetohydrazide moiety. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity.

The physical properties of this compound have also been extensively studied. Its melting point, solubility, and stability under various conditions are critical factors for its application in pharmaceutical formulations. Recent advancements in analytical techniques have allowed for precise determination of these properties, providing valuable insights into its suitability for different uses.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery programs. Its unique structure makes it an ideal candidate for exploring new therapeutic targets, particularly in oncology and infectious diseases. Researchers have reported preliminary findings that suggest this compound may exhibit potent activity against certain cancer cell lines.

In addition to its pharmacological applications, this compound has shown potential in materials science. The triazole ring system's ability to form coordination polymers has led to investigations into its use as a building block for novel materials with tailored properties. These include applications in sensors, catalysis, and energy storage devices.

The environmental impact of this compound is another area of interest for researchers. Studies are ongoing to assess its biodegradability and toxicity profile under different environmental conditions. Understanding these aspects is crucial for ensuring sustainable practices during its production and use.

In conclusion, the compound with CAS No. 1071400-62-8 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.